![molecular formula C21H27NO5S2 B2359596 3-(Tert-butylsulfonyl)-1-((4-(m-tolyloxy)phenyl)sulfonyl)pyrrolidine CAS No. 1448052-46-7](/img/structure/B2359596.png)
3-(Tert-butylsulfonyl)-1-((4-(m-tolyloxy)phenyl)sulfonyl)pyrrolidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(Tert-butylsulfonyl)-1-((4-(m-tolyloxy)phenyl)sulfonyl)pyrrolidine is a useful research compound. Its molecular formula is C21H27NO5S2 and its molecular weight is 437.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Catalysis
Several studies focus on the synthesis and utilization of sulfonyl and pyrrolidine derivatives for developing new synthetic methodologies. For instance, sulfonyl compounds have been used as catalysts or intermediates in various organic reactions, including Michael addition reactions and intramolecular cyclizations, to produce enantioenriched compounds with high yield and stereoselectivity. Such compounds serve as valuable tools in asymmetric synthesis, offering pathways to complex organic molecules (Wang et al., 2009); (Shu et al., 2014).
Material Science
In material science, pyridine-based sulfoxide pincer complexes of rhodium and iridium, which could be related in structure to the target compound, have shown promising applications. These complexes demonstrate significant stability and potential for use in catalysis, highlighting the role of sulfonyl and pyrrolidine derivatives in developing new materials with unique properties (Schaub et al., 2008).
Medicinal Chemistry
In medicinal chemistry, sulfonyl pyrrolidine derivatives have been explored for their antimicrobial properties. Novel cyclization techniques have been employed to synthesize 1-[(substituted-phenyl)sulfonyl]pyrrolidin-2-ones, which were found to exhibit considerable antimicrobial activity, demonstrating the potential of sulfonyl and pyrrolidine derivatives in developing new therapeutic agents (Zareef et al., 2008).
Properties
IUPAC Name |
3-tert-butylsulfonyl-1-[4-(3-methylphenoxy)phenyl]sulfonylpyrrolidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27NO5S2/c1-16-6-5-7-18(14-16)27-17-8-10-19(11-9-17)29(25,26)22-13-12-20(15-22)28(23,24)21(2,3)4/h5-11,14,20H,12-13,15H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHMZIIFZHPXCSI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OC2=CC=C(C=C2)S(=O)(=O)N3CCC(C3)S(=O)(=O)C(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27NO5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.